Cas no 955304-93-5 (N6-(2-chlorophenyl)methyl-N4-(3-methoxyphenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine)

• Product Name: N6-(2-chlorophenyl)methyl-N4-(3-methoxyphenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine
• CAS No: 955304-93-5
• MF: C₂₅H₂₁ClN₆O
• MW: 456.92684340477
• CID: 5977005
• PubChem ID: 17016982
• Update Time: 2025-05-20

N6-(2-chlorophenyl)methyl-N4-(3-methoxyphenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N6-(2-chlorophenyl)methyl-N4-(3-methoxyphenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine
• 6-N-[(2-chlorophenyl)methyl]-4-N-(3-methoxyphenyl)-1-phenylpyrazolo[3,4-d]pyrimidine-4,6-diamine
• N~6~-(2-chlorobenzyl)-N~4~-(3-methoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• N6-(2-chlorobenzyl)-N4-(3-methoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• F2090-0763
• 955304-93-5
• AKOS002328071
• N6-[(2-chlorophenyl)methyl]-N4-(3-methoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine

• Inchi： 1S/C25H21ClN6O/c1-33-20-12-7-9-18(14-20)29-23-21-16-28-32(19-10-3-2-4-11-19)24(21)31-25(30-23)27-15-17-8-5-6-13-22(17)26/h2-14,16H,15H2,1H3,(H2,27,29,30,31)
• InChI Key： BRKBJVKPSTYWNH-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C([H])=C1C([H])([H])N([H])C1=NC(=C2C([H])=NN(C3C([H])=C([H])C([H])=C([H])C=3[H])C2=N1)N([H])C1C([H])=C([H])C([H])=C(C=1[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 456.1465370g/mol
• Monoisotopic Mass: 456.1465370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 76.9Ų

Additional information on N6-(2-chlorophenyl)methyl-N4-(3-methoxyphenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine

N6-(2-Chlorophenyl)methyl-N4-(3-Methoxyphenyl)-1-Phenyl-1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine: A Comprehensive Overview

N6-(2-Chlorophenyl)methyl-N4-(3-Methoxyphenyl)-1-Phenyl-1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine (CAS No. 955304-93-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The structure of N6-(2-Chlorophenyl)methyl-N4-(3-Methoxyphenyl)-1-Phenyl-1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine is characterized by a central pyrazolopyrimidine core substituted with various functional groups. The presence of the 2-chlorophenylmethyl, 3-methoxyphenyl, and 1-phenyl substituents imparts unique pharmacological properties to this molecule. These substituents not only enhance the compound's solubility and bioavailability but also modulate its interactions with biological targets.

Recent studies have highlighted the potential of N6-(2-Chlorophenyl)methyl-N4-(3-Methoxyphenyl)-1-Phenyl-1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the compound effectively inhibits viral replication by targeting key viral enzymes and pathways.

In addition to its antiviral properties, N6-(2-Chlorophenyl)methyl-N4-(3-Methoxyphenyl)-1-Phenyl-1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine has shown promising anticancer activity. A preclinical study conducted by a team at the National Cancer Institute reported that the compound selectively inhibits the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the modulation of cell cycle progression and induction of apoptosis in cancer cells.

The anti-inflammatory potential of N6-(2-Chlorophenyl)methyl-N4-(3-Methoxyphenyl)-1-Phenyl-1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine has also been explored. Research published in the Journal of Inflammation Research in 2021 indicated that the compound reduces inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This property makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N6-(2-Chlorophenyl)methyl-N4-(3-Methoxyphenyl)-1-Phenyl-1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine has been extensively studied to optimize its therapeutic use. Preclinical data suggest that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. However, further clinical trials are needed to fully evaluate its safety and efficacy in humans.

Synthesis of N6-(2-Chlorophenyl)methyl-N4-(3-Methoxyphenyl)-1-Phenyl-1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For example, a one-pot synthesis approach using microwave-assisted reactions has been reported to significantly reduce reaction time and improve yield.

The safety profile of N6-(2-Chlorophenyl)methyl-N4-(3-Methoxyphenyl)-1-Phenyl-1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, ongoing research is necessary to identify any long-term safety concerns.

In conclusion, N6-(2-Chlorophenyl)methyl-N4-(3-Methoxyphenyl)-1-Phenyl-1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine (CAS No. 955304-93-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in antiviral, anticancer, and anti-inflammatory therapies. Continued research and clinical trials will be essential to fully realize its therapeutic potential.